Cas no 179030-22-9 (3a,6,7,7a-Tetrahydro-5-(hydroxymethyl)-2-methyl-(3aR,5R,6S,7R,7aR)-5H-pyrano3,2-dthiazole-6,7-diol)

3a,6,7,7a-Tetrahydro-5-(hydroxymethyl)-2-methyl-(3aR,5R,6S,7R,7aR)-5H-pyrano3,2-dthiazole-6,7-diol structure
179030-22-9 structure
Product Name:3a,6,7,7a-Tetrahydro-5-(hydroxymethyl)-2-methyl-(3aR,5R,6S,7R,7aR)-5H-pyrano3,2-dthiazole-6,7-diol
CAS No:179030-22-9
MF:C8H13NO4S
MW:219.25812125206
CID:823453
PubChem ID:5289024
Update Time:2025-07-11

3a,6,7,7a-Tetrahydro-5-(hydroxymethyl)-2-methyl-(3aR,5R,6S,7R,7aR)-5H-pyrano3,2-dthiazole-6,7-diol Chemical and Physical Properties

Names and Identifiers

    • (5R,6S,7R)-5-(Hydroxymethyl)-2-methyl-5,6,7,7a-tetrahydro-3aH-pyrano[3,2-d]thiazole-6,7-diol
    • (3aR,5R,6S,7R,7aR)-5-(hydroxymethyl)-2-methyl-5,6,7,7a-tetrahydro-3aH-pyrano[3,2-d][1,3]thiazole-6,7-diol
    • (3aR,5R,6S,7R,7aR)-6,7-dihydroxy-5-hydroxymethyl-2-methyl-5,6,7,7a-tetrahydro-3aH-pyrano[3,2-d]thiazole
    • 3a,6,7,7a-Tetrahydro
    • N-Acetyl-glucosaminyl thiazoline
    • (3aR,5R,6S,7R,7aR)-5-(Hydroxymethyl)-2-methyl-5,6,7,7a-tetrahydro-3aH-pyrano[3,2-d]thiazole-6,7-diol
    • 3a,6,7,7a-Tetrahydro-5-(hydroxyMethyl)-2-Methyl-(3aR,5R,6S,7R,7aR)-5H-pyrano[3,2-d]thiazole-6,7-diol
    • HY-139431
    • 1,2-Dideoxy-2'-methyl-alpha-D-glucopyranoso-[2,1-d]-DELTA2'-thiazoline
    • (5R,6S,7R)-5-(hydroxymethyl)-2-methyl-5,6,7,7a-tetrahydro-3aH-pyrano[3,2-d][1,3]thiazole-6,7-diol
    • 5H-Pyrano[3,2-d]thiazole-6,7-diol, 3a,6,7,7a-tetrahydro-5-(hydroxymethyl)-2-methyl-, (3aR,5R,6S,7R,7aR)-
    • 2epn
    • DB-289867
    • 1hp5
    • (3aR,5R,6S,7R,7aR)-5-(hydroxymethyl)-2-methyl-3aH,5H,6H,7H,7aH-pyrano(3,2-d)(1,3)thiazole-6,7-diol
    • ML5FHL557A
    • N-Acetylglucosamine Thiazoline
    • N-Acetyl-glucosamine thiazoline
    • NAG-thiazoline
    • 5H-Pyrano(3,2-d)thiazole-6,7-diol, 3a,6,7,7a-tetrahydro-5-(hydroxymethyl)-2-methyl-, (3aR,5R,6S,7R,7aR)-
    • 1np0
    • AKOS024259174
    • 3AR,5R,6S,7R,7AR-5-HYDROXYMETHYL-2-METHYL-5,6,7,7A-TETRAHYDRO-3AH-PYRANO[3,2-D]THIAZOLE-6,7-DIOL
    • 179030-22-9
    • CHEMBL257158
    • DB03747
    • NS00071368
    • BDBM50327038
    • UNII-ML5FHL557A
    • (3aR,5R,6S,7R,7aR)-5-(hydroxymethyl)-2-methyl-5,6,7,7a-tetrahydropyrano[3,2-d]thiazole-6,7-diol
    • SCHEMBL1904292
    • 2w92
    • CS-0201150
    • (3AR,5R,6S,7R,7AR)-5-(HYDROXYMETHYL)-2-METHYL-3AH,5H,6H,7H,7AH-PYRANO[3,2-D][1,3]THIAZOLE-6,7-DIOL
    • Q27284100
    • 3a,6,7,7a-Tetrahydro-5-(hydroxymethyl)-2-methyl-(3aR,5R,6S,7R,7aR)-5H-pyrano3,2-dthiazole-6,7-diol
    • MDL： MFCD22376563
    • Inchi： 1S/C8H13NO4S/c1-3-9-5-7(12)6(11)4(2-10)13-8(5)14-3/h4-8,10-12H,2H2,1H3/t4-,5-,6-,7-,8-/m1/s1
    • InChI Key： DRHXTSWSUAJOJZ-FMDGEEDCSA-N
    • SMILES： S1C(C)=N[C@H]2[C@@H]1O[C@H](CO)[C@H]([C@@H]2O)O

Computed Properties

  • Exact Mass: 219.05652907g/mol
  • Monoisotopic Mass: 219.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 108Ų

3a,6,7,7a-Tetrahydro-5-(hydroxymethyl)-2-methyl-(3aR,5R,6S,7R,7aR)-5H-pyrano3,2-dthiazole-6,7-diol Pricemore >>

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